2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C22H26N4O/c1-15-6-5-9-18(16(15)2)23-21(27)14-26-12-10-17(11-13-26)22-24-19-7-3-4-8-20(19)25-22/h3-9,17H,10-14H2,1-2H3,(H,23,27)(H,24,25)
• InChI Key: RDQNJJAXIKZTFY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN2CCC(CC2)C3=NC4=CC=CC=C4N3)C
• Molecular Formula: C22H26N4O
• Molecular Weight: 362.5 g/mol

Description

2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide, also known as BZPDA, is a chemical compound that has gained significant attention in the field of scientific research. BZPDA is a piperidine-based compound that has been synthesized for various applications, including drug discovery and development, biological research, and medicinal chemistry.

Mechanism of Action

Target of Action

It is known that benzimidazole compounds often interact with biological targets such as enzymes, receptors, and proteins

Mode of Action

Benzimidazole compounds are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or blocking receptor sites . The exact interaction of this compound with its targets would need to be determined through further experimental studies.

Biochemical Pathways

Benzimidazole compounds are known to affect various biochemical pathways depending on their specific targets

Advantages and Limitations for Lab Experiments

2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has several advantages for use in lab experiments. It is a potent and selective compound that can be used to study the mechanisms of action of various diseases. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide also has good solubility in water, which makes it easy to dissolve in various solvents. However, there are also limitations to the use of 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide in lab experiments. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide is a complex compound that requires expertise in organic chemistry to synthesize. Additionally, 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for the study of 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide. One potential direction is the development of 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide as a treatment for epilepsy. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Another potential direction is the development of 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide as an anti-inflammatory agent. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has been found to inhibit the activity of COX-2, and further studies are needed to determine its potential as an anti-inflammatory agent. Additionally, 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide could be studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Synthesis Methods

2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide can be synthesized using several methods, including the reaction of 1-(2,3-dimethylphenyl)piperidin-4-ylamine with 2-chloro-N-(1H-benzimidazol-2-yl)acetamide. Other methods include the reaction of 2-chloro-N-(1H-benzimidazol-2-yl)acetamide with 1-(2,3-dimethylphenyl)piperidin-4-amine and the reaction of 2-chloro-N-(1H-benzimidazol-2-yl)acetamide with 1-(2,3-dimethylphenyl)piperidine in the presence of a suitable base. The synthesis of 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has been used in various scientific research applications, including drug discovery and development, biological research, and medicinal chemistry. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has been found to exhibit potent anticonvulsant activity and has been investigated as a potential treatment for epilepsy. 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has also been studied for its potential use as an analgesic and anti-inflammatory agent. Additionally, 2-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]-N-(2,3-dimethylphenyl)acetamide has been used in the development of novel drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.